8-(2,3-dimethylphenyl)-3-ethyl-1-methyl-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione

• IUPAC Name: 6-(2,3-dimethylphenyl)-2-ethyl-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C18H21N5O2/c1-5-21-16(24)14-15(20(4)18(21)25)19-17-22(9-10-23(14)17)13-8-6-7-11(2)12(13)3/h6-8H,5,9-10H2,1-4H3
• InChI Key: UMFDGYHZEYTGGU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C3N2CCN3C4=CC=CC(=C4C)C)N(C1=O)C
• Molecular Formula: C18H21N5O2
• Molecular Weight: 339.4 g/mol

Description

8-(2,3-dimethylphenyl)-3-ethyl-1-methyl-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione is a useful research compound. Its molecular formula is C18H21N5O2 and its molecular weight is 339.399. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

This compound has been synthesized and evaluated for its pharmacological properties in several studies. For example, Zagórska et al. (2009) synthesized a series of N-8-arylpiperazinylpropyl derivatives, including the compound , which were found to be potent 5-HT1A receptor ligands. Preliminary in vitro studies indicated potential anxiolytic and antidepressant activities comparable to established medications like Diazepam and Imipramine (Zagórska et al., 2009).

Molecular Studies and Receptor Affinity

Further structure-activity relationship studies were conducted by Zagórska et al. (2015), who synthesized and tested a novel series of arylpiperazinylalkyl purine-2,4-diones and purine-2,4,8-triones. These compounds showed a range of receptor activities, with some demonstrating potent ligand activity for serotoninergic and dopaminergic receptors. Docking studies suggested that specific substitutions at the 7-position could be crucial for receptor affinity and selectivity, particularly towards 5-HT1A and 5-HT7 receptors (Zagórska et al., 2015).

Potential for Luminescence Sensing

A different application was explored by Shi et al. (2015), who synthesized dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks using a similar compound structure. These frameworks exhibited characteristic sharp emission bands and were found to be selectively sensitive to benzaldehyde-based derivatives, suggesting their potential use as fluorescence sensors for chemical detection (Shi et al., 2015).